Cas no 1932166-92-1 (4-(1R)-1-aminoethylthiophene-2-carboxamide)

• Product Name: 4-(1R)-1-aminoethylthiophene-2-carboxamide
• CAS No: 1932166-92-1
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• MDL: MFCD28390281
• CID: 5192244
• Update Time: 2025-05-21

4-(1R)-1-aminoethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 4-[(1R)-1-aminoethyl]-
• 4-(1R)-1-aminoethylthiophene-2-carboxamide

• MDL： MFCD28390281
• Inchi： 1S/C7H10N2OS/c1-4(8)5-2-6(7(9)10)11-3-5/h2-4H,8H2,1H3,(H2,9,10)/t4-/m1/s1
• InChI Key： DTNXFEDBVKFXFM-SCSAIBSYSA-N
• SMILES： C1(C(N)=O)SC=C([C@H](N)C)C=1

Additional information on 4-(1R)-1-aminoethylthiophene-2-carboxamide

Professional Introduction to 4-(1R)-1-aminoethylthiophene-2-carboxamide (CAS No. 1932166-92-1)

4-(1R)-1-aminoethylthiophene-2-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This organosulfur compound belongs to the thiophene derivatives, which are widely recognized for their role in medicinal chemistry. The presence of both amino and carboxamide functional groups in its molecular structure makes it a promising candidate for further exploration in drug development.

The compound is characterized by a thiophene ring substituted with a (1R)-1-aminoethyl side chain and a carboxamide group at the 2-position. This specific arrangement of functional groups contributes to its potential biological activity, particularly in the context of enzyme inhibition and receptor binding. The stereochemistry at the chiral center, indicated by the (1R) configuration, is crucial for its interaction with biological targets, making it a subject of intense research interest.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 4-(1R)-1-aminoethylthiophene-2-carboxamide with high precision. Studies have shown that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Its ability to modulate these pathways makes it a potential candidate for therapeutic applications in conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

In the realm of drug discovery, the synthesis of thiophene derivatives has been a focal point due to their diverse pharmacological properties. The synthetic pathways for 4-(1R)-1-aminoethylthiophene-2-carboxamide involve multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various strategies, including catalytic hydrogenation and nucleophilic substitution reactions, to construct the desired molecular framework efficiently.

The pharmacokinetic profile of 4-(1R)-1-aminoethylthiophene-2-carboxamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing it into a viable drug candidate. Preliminary studies suggest that the compound exhibits favorable solubility and stability properties, which are critical factors for its formulation into an effective therapeutic agent.

One of the most exciting aspects of 4-(1R)-1-aminoethylthiophene-2-carboxamide is its potential in targeted drug delivery systems. The unique structural features of this compound allow it to be incorporated into nanoparticles or other delivery vehicles that can enhance its bioavailability and specificity. This approach could lead to more effective treatments with fewer side effects, addressing one of the major challenges in modern medicine.

The role of computational modeling in optimizing the pharmacological properties of 4-(1R)-1-aminoethylthiophene-2-carboxamide cannot be overstated. Advanced software tools enable researchers to simulate the interactions between this compound and biological targets with remarkable accuracy. These simulations help in identifying key structural modifications that can enhance its efficacy and reduce potential toxicity, thereby expediting the drug development process.

Furthermore, the environmental impact of synthesizing and using 4-(1R)-1-aminoethylthiophene-2-carboxamide is an important consideration. Sustainable chemical synthesis methods are being explored to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote green chemistry principles, ensuring that pharmaceutical development is both innovative and environmentally responsible.

The future prospects for 4-(1R)-1-aminoethylthiophene-2-carboxamide are bright, with ongoing research expected to uncover new therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in translating laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like 4-(1R)-1-aminoethylthiophene-2-carboxamide are poised to play a significant role in next-generation therapies.